Cas no 2034204-70-9 (3,5-dimethyl-N-[(1r,4r)-4-[(5-fluoropyrimidin-2-yl)oxy]cyclohexyl]-1,2-oxazole-4-sulfonamide)

• Product Name: 3,5-dimethyl-N-[(1r,4r)-4-[(5-fluoropyrimidin-2-yl)oxy]cyclohexyl]-1,2-oxazole-4-sulfonamide
• CAS No: 2034204-70-9
• MF: C₁₅H₁₉FN₄O₄S
• MW: 370.3992
• CID: 5346889
• Update Time: 2025-05-21

3,5-dimethyl-N-[(1r,4r)-4-[(5-fluoropyrimidin-2-yl)oxy]cyclohexyl]-1,2-oxazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• HURURZYGJIPZTG-JOCQHMNTSA-N
• N-((1r,4r)-4-((5-fluoropyrimidin-2-yl)oxy)cyclohexyl)-3,5-dimethylisoxazole-4-sulfonamide
• N-[4-(5-fluoropyrimidin-2-yl)oxycyclohexyl]-3,5-dimethyl-1,2-oxazole-4-sulfonamide
• 3,5-dimethyl-N-[(1r,4r)-4-[(5-fluoropyrimidin-2-yl)oxy]cyclohexyl]-1,2-oxazole-4-sulfonamide

• Inchi： 1S/C15H19FN4O4S/c1-9-14(10(2)24-19-9)25(21,22)20-12-3-5-13(6-4-12)23-15-17-7-11(16)8-18-15/h7-8,12-13,20H,3-6H2,1-2H3
• InChI Key： HURURZYGJIPZTG-UHFFFAOYSA-N
• SMILES： S(C1C(C([H])([H])[H])=NOC=1C([H])([H])[H])(N([H])C1([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])OC1=NC([H])=C(C([H])=N1)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 530
• XLogP3: 1.9
• Topological Polar Surface Area: 116

Additional information on 3,5-dimethyl-N-[(1r,4r)-4-[(5-fluoropyrimidin-2-yl)oxy]cyclohexyl]-1,2-oxazole-4-sulfonamide

3,5-Dimethyl-N-[(1r,4r)-4-[(5-fluoropyrimidin-2-yl)oxy]cyclohexyl]-1,2-oxazole-4-sulfonamide: A Comprehensive Overview

3,5-Dimethyl-N-[(1r,4r)-4-[(5-fluoropyrimidin-2-yl)oxy]cyclohexyl]-1,2-oxazole-4-sulfonamide, with the CAS number 2034204-70-9, is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug development. The molecule incorporates several key functional groups, including a sulfonamide moiety, a cyclohexyl ring, and a 5-fluoropyrimidine group, which contribute to its unique properties and reactivity.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions and cyclizations. Researchers have employed various strategies to optimize the synthesis process, ensuring high yields and purity. Recent advancements in asymmetric catalysis have further enhanced the efficiency of producing this compound with specific stereochemistry. The stereochemical configuration at the cyclohexane ring (1r,4r) is critical for its biological activity and has been extensively studied using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

The sulfonamide group in the molecule plays a pivotal role in its pharmacological properties. Sulfonamides are known for their ability to modulate enzyme activity and receptor binding. In this compound, the sulfonamide moiety is attached to a 1,2-oxazole ring, which further enhances its stability and bioavailability. The 5-fluoropyrimidine group introduces additional electronic effects and hydrogen bonding capabilities, making it a versatile component for drug design.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. Its ability to inhibit specific kinases and modulate cellular signaling pathways has been extensively investigated. Preclinical trials have demonstrated promising results in models of inflammatory diseases and cancer. The cyclohexyl group's flexibility allows for interactions with various protein targets, making it a valuable scaffold for further structural modifications.

In terms of applications, this compound has shown potential in the fields of oncology and immunology. Its ability to target specific pathways involved in tumor growth and immune response has made it a subject of interest for researchers worldwide. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated its progression through preclinical stages.

The development of this compound also underscores the importance of interdisciplinary research in modern drug discovery. Advances in computational chemistry have enabled researchers to predict its binding affinities to various targets with high accuracy. Machine learning algorithms have been employed to optimize its pharmacokinetic properties, ensuring better absorption and distribution within the body.

In conclusion, 3,5-Dimethyl-N-[(1r,4r)-4-[(5-fluoropyrimidin-2-yl)oxy]cyclohexyl]-1,2-oxazole-4-sulfonamide represents a cutting-edge advancement in chemical synthesis and drug design. Its unique structure and promising biological activity make it a valuable asset in the pursuit of innovative therapeutic solutions.